Cas no 134430-97-0 (Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)-)

• Product name: Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)-
• CAS No: 134430-97-0
• MF: C₂₀H₂₅NO₂
• Molecular Weight: 311.418
• CID: 1235595
• PubChem ID: 10403203

Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)- Properties

Names and Identifiers

• Butanoic acid, 3-[[(1R)-1-phenylethyl](phenylmethyl)amino]-, methylester, (3R)-
• SCHEMBL17793376
• 134430-97-0
• DTXSID101171497
• Methyl (3R)-3-[[(1R)-1-phenylethyl](phenylmethyl)amino]butanoate

• Inchi： InChI=1S/C20H25NO2/c1-16(14-20(22)23-3)21(15-18-10-6-4-7-11-18)17(2)19-12-8-5-9-13-19/h4-13,16-17H,14-15H2,1-3H3/t16-,17-/m1/s1
• InChIKey： KSZNTVHXKSJVJB-IAGOWNOFSA-N
• SMILES： CC(CC(=O)OC)N(CC1=CC=CC=C1)C(C)C2=CC=CC=C2

Computed Properties

• 精确分子量: 311.18865
• 同位素质量: 311.188529040g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 23
• 可旋转化学键数量: 8
• 复杂度: 346
• 共价键单元数量: 1
• 确定原子立构中心数量: 2
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 29.5Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 29.54